Cas no 128883-68-1 (1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one)
1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one
- 1-[5-methyl-1-(4-nitrophenyl)triazol-4-yl]ethanone
- 1-[5-Methyl-1-(4-nitro-phenyl)-1H-[1,2,3]triazol-4-yl]-ethanone
- Ethanone, 1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]-
- AKOS001738838
- 1-[5-METHYL-1-(4-NITROPHENYL)-1H-1,2,3-TRIAZOL-4-YL]-1-ETHANONE
- DTXSID201319896
- 1-[5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone
- SMR000306980
- EU-0052702
- CCG-276121
- 1-[5-methyl-1-(4-nitrophenyl)-1h-1,2,3-triazol-4-yl]ethan-1-one
- F3244-0185
- HMS2666D05
- VU0104599-3
- 1-(5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl)ethanone
- MLS000728701
- 1-[5-Methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethanone #
- CHEMBL1448056
- SR-01000531524
- 128883-68-1
- GRYHGXJSURODIQ-UHFFFAOYSA-N
- SR-01000531524-1
-
- Inchi: 1S/C11H10N4O3/c1-7-11(8(2)16)12-13-14(7)9-3-5-10(6-4-9)15(17)18/h3-6H,1-2H3
- InChI Key: GRYHGXJSURODIQ-UHFFFAOYSA-N
- SMILES: C(=O)(C1=C(C)N(C2=CC=C([N+]([O-])=O)C=C2)N=N1)C
Computed Properties
- Exact Mass: 246.07529019g/mol
- Monoisotopic Mass: 246.07529019g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 336
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 93.6Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- Melting Point: 132-133 °C
- Boiling Point: 453.0±55.0 °C(Predicted)
- pka: -2.93±0.70(Predicted)
1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3244-0185-2μmol |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-5μmol |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-10μmol |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-20μmol |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-1mg |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-2mg |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-3mg |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-4mg |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-5mg |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3244-0185-10mg |
1-[5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-yl]ethan-1-one |
128883-68-1 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one Related Literature
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one
Introduction to 1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one (CAS No. 128883-68-1)
1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 128883-68-1, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in medicinal applications. The presence of a nitrophenyl group and a methyl-substituted triazole ring in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.
The molecular framework of 1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one consists of a series of interconnected functional groups that contribute to its chemical behavior. The nitrophenyl moiety is known for its electron-withdrawing properties, which can influence the reactivity of adjacent atoms in the molecule. This feature is particularly valuable in drug design, as it can modulate the compound's interaction with biological targets. Additionally, the methyl-substituted triazole ring enhances the compound's stability and solubility, factors that are crucial for its formulation and bioavailability.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these compounds, triazoles have emerged as a prominent class due to their broad spectrum of biological activities. Studies have demonstrated that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of atoms in 1-(4-nitrophenyl)-5-methyltriazole suggests that this compound may possess similar bioactivities, although further research is required to fully elucidate its pharmacological profile.
One of the most compelling aspects of 1H-1,2,3-triazol-4-ylethanone derivatives is their ability to serve as scaffolds for drug development. The triazole ring can be modified in various ways to fine-tune the compound's properties, allowing researchers to tailor its biological activity to specific therapeutic needs. For instance, the introduction of additional functional groups or the alteration of substitution patterns can significantly impact the compound's efficacy and selectivity. This flexibility makes 5-methyltriazolylethanone derivatives particularly attractive for medicinal chemists seeking to develop new drugs.
The synthesis of 128883-68-1 involves a multi-step process that requires precise control over reaction conditions. The key steps typically include condensation reactions between appropriate precursors followed by cyclization to form the triazole ring. The introduction of the nitrophenyl group often involves nitration reactions or palladium-catalyzed cross-coupling processes. Each step must be carefully optimized to ensure high yield and purity, as impurities can significantly affect the compound's biological activity.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex heterocyclic compounds like (4-nitrophenyl)-triazole derivatives. Techniques such as flow chemistry and microwave-assisted synthesis have reduced reaction times and improved yields, making it feasible to produce these compounds on a larger scale. These improvements are particularly important for pharmaceutical applications, where cost-effective and sustainable synthesis methods are essential.
The potential applications of methyltriazolylethanone derivatives extend beyond traditional pharmaceuticals. Researchers are exploring their use in agrochemicals, materials science, and other industrial applications. For example, some triazole derivatives exhibit herbicidal or fungicidal properties, making them valuable in crop protection strategies. Additionally, their unique electronic properties make them candidates for use in organic electronics and catalysis.
In conclusion,(5-methyltriazolylethanone) represents a promising class of compounds with diverse potential applications. Its structural features—particularly the combination of a nitrophenyl group and a methyl-substituted triazole ring—make it an intriguing candidate for further investigation in medicinal chemistry. As research continues to uncover new synthetic strategies and biological activities,128883-68-1 is likely to play an increasingly important role in drug discovery and development.
128883-68-1 (1-5-methyl-1-(4-nitrophenyl)-1H-1,2,3-triazol-4-ylethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)